Cas no 1823818-09-2 (Pyrazolo[1,5-a]pyrimidine, 5-(difluoromethyl)-3-nitro-)

• Product Name: Pyrazolo[1,5-a]pyrimidine, 5-(difluoromethyl)-3-nitro-
• CAS No: 1823818-09-2
• MF: C₇H₄F₂N₄O₂
• MW: 214.129067420959
• MDL: MFCD29034320
• CID: 5182068
• PubChem ID: 119056308
• Update Time: 2026-03-05

Pyrazolo[1,5-a]pyrimidine, 5-(difluoromethyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 5-(difluoromethyl)-3-nitro-

• MDL： MFCD29034320
• Inchi： 1S/C7H4F2N4O2/c8-6(9)4-1-2-12-7(11-4)5(3-10-12)13(14)15/h1-3,6H
• InChI Key： JNJFREQXMFFEPO-UHFFFAOYSA-N
• SMILES： C12=C([N+]([O-])=O)C=NN1C=CC(C(F)F)=N2

Additional information on Pyrazolo[1,5-a]pyrimidine, 5-(difluoromethyl)-3-nitro-

Pyrazolo[1,5-a]pyrimidine, 5-(difluoromethyl)-3-nitro-

The compound Pyrazolo[1,5-a]pyrimidine, 5-(difluoromethyl)-3-nitro- (CAS No. 1823818-09-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural properties and diverse functional groups. The presence of a difluoromethyl group at the 5-position and a nitro group at the 3-position introduces distinct electronic and steric effects, making this compound particularly interesting for research in medicinal chemistry, materials science, and catalysis.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidines in drug discovery. The difluoromethyl group is known to enhance the stability and bioavailability of molecules, while the nitro group contributes to their redox properties. These features make Pyrazolo[1,5-a]pyrimidine, 5-(difluoromethyl)-3-nitro- a promising candidate for developing novel therapeutic agents targeting various diseases. For instance, researchers have explored its potential as an anti-cancer agent due to its ability to inhibit specific enzymes involved in tumor progression.

In addition to its medicinal applications, this compound has shown potential in materials science. The pyrazolo[1,5-a]pyrimidine core is known for its aromaticity and conjugation capabilities, which are advantageous in designing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the precise control of the molecular architecture of this compound, further enhancing its applicability in electronic devices.

The synthesis of Pyrazolo[1,5-a]pyrimidine, 5-(difluoromethyl)-3-nitro- involves a series of carefully designed reactions that ensure high yield and purity. Researchers have optimized conditions for the formation of the pyrazolo[1,5-a]pyrimidine ring system using microwave-assisted synthesis and continuous flow chemistry. These techniques not only improve reaction efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemical practices.

Furthermore, computational studies have provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the difluoromethyl and nitro substituents significantly influence the molecule's frontier molecular orbitals (FMOs), which are critical for its reactivity and selectivity in various chemical transformations. Such computational analyses are instrumental in guiding experimental efforts and accelerating drug discovery processes.

In conclusion, Pyrazolo[1,5-a]pyrimidine, 5-(difluoromethyl)-3-nitro- (CAS No. 1823818-09-2) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and functional groups make it a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing science and technology.